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Compound of Interest

Compound Name: FFN 102 mesylate

Cat. No.: B2789334 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

FFN 102 mesylate, a fluorescent false neurotransmitter, requires careful handling and disposal

due to the lack of a comprehensive public Safety Data Sheet (SDS). In the absence of specific

hazard data, this compound must be treated as a hazardous substance. This guide provides a

detailed, step-by-step procedure for the safe disposal of FFN 102 mesylate and associated

materials, ensuring compliance with standard laboratory safety protocols.

I. Essential Safety Precautions and Personal
Protective Equipment (PPE)
Given that the full toxicological properties of FFN 102 mesylate are not widely documented, a

cautious approach is mandatory. All handling and disposal procedures should be performed in

a well-ventilated area, preferably within a certified chemical fume hood.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are essential to protect against splashes. A face

shield should be worn in situations with a higher risk of splashing.[1][2]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required. For handling

larger quantities or during decontamination, consider double-gloving or using thicker gloves.

[1][2]
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Body Protection: A standard laboratory coat must be worn at all times. For larger-scale

operations, a chemically resistant apron is recommended.[1][2]

Foot Protection: Closed-toe shoes are a minimum requirement in any laboratory setting.[3]

II. Quantitative Data for FFN 102 Mesylate
The following table summarizes the available quantitative data for FFN 102 mesylate, which

can be useful for waste management and solution preparation.[4][5][6]

Property Value Source

Molecular Weight 335.76 g/mol [6]

Molecular Formula C₁₁H₁₀NClO₃·CH₃SO₃H

CAS Number 1883548-92-2 [6]

Solubility in Water
Soluble to 20 mM with gentle

warming
[5]

Solubility in DMSO Soluble to 100 mM [5]

III. Step-by-Step Disposal Protocol for FFN 102
Mesylate
This protocol covers the disposal of pure FFN 102 mesylate, solutions containing the

compound, and contaminated laboratory supplies.

A. Disposal of Unused or Expired FFN 102 Mesylate (Solid Form)

Do not attempt to dispose of solid FFN 102 mesylate in the regular trash or by washing it

down the drain.[7]

The original container with the unused compound should be securely sealed and labeled as

"Hazardous Waste."

The label must clearly identify the contents as "FFN 102 mesylate" and include the

approximate quantity.[7][8]
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Place the labeled container in a designated hazardous waste accumulation area within the

laboratory.[9][10]

Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal contractor.[11]

B. Disposal of FFN 102 Mesylate Solutions (Aqueous and Organic)

Do not dispose of solutions containing FFN 102 mesylate down the sanitary sewer.[12][13]

Collect all aqueous and organic solutions containing FFN 102 mesylate in a dedicated,

properly labeled hazardous waste container. The container must be compatible with the

solvent used (e.g., a high-density polyethylene container for most solvents).[7]

The waste container must be labeled "Hazardous Waste" and clearly list all chemical

components, including solvents and an estimated concentration of FFN 102 mesylate.[7]

Keep the waste container securely capped when not in use and store it in a designated

satellite accumulation area.[9][10]

Once the container is full, arrange for its disposal through your institution's EHS office.[7]

C. Disposal of Contaminated Labware and Supplies

Solid Waste: Items such as gloves, pipette tips, and paper towels that are contaminated with

FFN 102 mesylate should be collected in a separate, clearly labeled hazardous waste bag

or container.[13] This container should be designated for solid chemical waste.

Sharps: Needles, syringes, or other sharps contaminated with FFN 102 mesylate must be

disposed of in a designated sharps container that is puncture-resistant and leak-proof. The

container should be labeled as containing chemically contaminated sharps.

Glassware: Reusable glassware should be decontaminated. A triple rinse with a suitable

solvent (one in which FFN 102 mesylate is soluble, such as water or DMSO, followed by a

final rinse with a more volatile solvent like ethanol or acetone) is recommended.[8] The

rinsate from this process must be collected and disposed of as liquid hazardous waste.[8]
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[12] After decontamination, the glassware can be washed and reused. Disposable glassware

should be disposed of as hazardous solid waste.

IV. Experimental Workflow and Disposal Pathway
The following diagrams illustrate the logical relationships in the handling and disposal of FFN
102 mesylate.

Caption: Disposal workflow for FFN 102 mesylate from handling to final collection.
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Caption: Decision tree for segregating FFN 102 mesylate waste streams.

By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of FFN 102 mesylate, thereby upholding a culture of

safety and regulatory compliance. Always consult your institution's specific waste disposal

guidelines, as they may have additional requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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